N-(3,4-dimethylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C20H20N2O3/c1-13-4-7-16(10-14(13)2)21-20(23)12-17-11-19(25-22-17)15-5-8-18(24-3)9-6-15/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: KSFXGBMMKFKEMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide, also known as DMPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPO is a heterocyclic compound that belongs to the isoxazole class of compounds.

Scientific Research Applications

Crystal Structure and Analgesic Properties

The crystal structure of a related compound, N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, exhibits a unique conformation distinct from other capsaicinoids, which could imply specialized interactions with biological targets. This compound's structure, characterized by nearly perpendicular vanilloid, amide, and dimethylphenyl groups, suggests potential for analgesic properties similar to those of capsaicinoids, providing a basis for developing novel pain management therapies (Park, Lee, Kim, & Park, 1995).

Antitumor Activity

A novel synthesized compound, N-acetyl-N-(4-(4-methoxyphenyl-3-(3,4,5-trimethoxyphenyl)isoxazol-5-yl)acetamide (XN05), demonstrates potent antitumor activity against various cancer cells in vitro. This activity includes disrupting microtubule assembly, causing cell cycle arrest, and inducing apoptosis in human hepatocellular carcinoma cells. These findings suggest the compound's potential as a therapeutic agent for treating malignancies, highlighting its role in cancer research and treatment innovation (Wu et al., 2009).

Inhibition of Fatty Acid Synthesis

The chloroacetamides, including compounds with structural similarities to N-(3,4-dimethylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide, are known to inhibit fatty acid synthesis in certain green algae. This inhibition is crucial for understanding the mechanisms of action of pre-emergent or early post-emergent herbicides and their potential environmental impact, offering insights into the broader applications of related chemical structures in both agricultural and environmental sciences (Weisshaar & Böger, 1989).